Cas no 117068-50-5 (1-{3-hydroxy-1-[(2-hydroxyethyl)sulfanyl]propyl}-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-{3-hydroxy-1-[(2-hydroxyethyl)sulfanyl]propyl}-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 117068-50-5
• MF: C₁₀H₁₆N₂O₄S
• MW: 260.310041427612
• CID: 1210522
• PubChem ID: 451952
• Update Time: 2025-04-20

1-{3-hydroxy-1-[(2-hydroxyethyl)sulfanyl]propyl}-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-{3-hydroxy-1-[(2-hydroxyethyl)sulfanyl]propyl}-5-methylpyrimidine-2,4(1H,3H)-dione
• (R,S)-1-(1-(2-Hydroxyethylthio)-3-hydroxypropyl)thymine
• (R,S)-1-[1-(2-Hydroxyethylthio)-3-hydroxypropyl]thymine
• 2,4(1H,3H)-pyrimidinedione, 1-[3-hydroxy-1-[(2-hydroxyethyl)thio]propyl]-5-methyl-
• 1-[3-hydroxy-1-(2-hydroxyethylsulfanyl)propyl]-5-methylpyrimidine-2,4-dione
• 1-[3-hydroxy-1-(2-hydroxyethylsulfanyl)propyl]-5-methyl-pyrimidine-2,4-dione
• DTXSID00922278
• 117068-50-5
• 4-Hydroxy-1-{3-hydroxy-1-[(2-hydroxyethyl)sulfanyl]propyl}-5-methylpyrimidin-2(1H)-one
• CHEMBL352921

• Inchi： 1S/C10H16N2O4S/c1-7-6-12(10(16)11-9(7)15)8(2-3-13)17-5-4-14/h6,8,13-14H,2-5H2,1H3,(H,11,15,16)
• InChI Key： DDLZNXQSWZYWTD-UHFFFAOYSA-N
• SMILES： S(CCO)C(CCO)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 260.08318
• Monoisotopic Mass: 260.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 89.87